Xenon difluoride

Specification

• CAS No.: 13709-36-9
• Molecular Formula: F2Xe
• Molecular Weight: 169.29 g/mol
• IUPAC Name: difluoroxenon
• Standard InChI: InChI=1S/F2Xe/c1-3-2
• Standard InChI Key: IGELFKKMDLGCJO-UHFFFAOYSA-N
• SMILES: F[Xe]F
• Canonical SMILES: F[Xe]F

Introduction

Structure and Physical Properties

Molecular Structure and Bonding

Xenon difluoride possesses a linear molecular structure with fluorine atoms positioned at opposite ends of the central xenon atom. This distinctive linear arrangement features an Xe–F bond length of approximately 197.73±0.15 pm in the vapor phase, which slightly increases to 200 pm in the solid state. The molecular geometry can be precisely explained using Valence Shell Electron Pair Repulsion (VSEPR) theory, which predicts three pairs of non-bonding electrons occupying the equatorial region of the xenon atom. This theoretical prediction aligns perfectly with experimental observations of the crystal packing arrangement, where neighboring molecules orient themselves to avoid placing fluorine atoms near the electron-rich equatorial regions of adjacent XeF₂ molecules. The Lewis structure of xenon difluoride contains a total of 22 valence electrons, making it somewhat challenging to represent accurately without considering formal charges. Unlike many more conventional molecules, xenon can accommodate more than eight valence electrons in its outer shell, which enables the formation of bonds with highly electronegative elements like fluorine. This bonding arrangement represents a fascinating case study in chemical bonding theory, demonstrating how even "inert" elements can participate in chemical bond formation under appropriate conditions.

Physical Properties

Xenon difluoride exhibits several noteworthy physical characteristics that influence its behavior and applications. The compound has a molecular weight of 169.290 g/mol and exists as a crystalline solid under standard conditions. Its thermal properties reveal interesting phase behavior, with a triple point at 402.5 K (approximately 129.5°C) and a critical temperature of 631 K (approximately 358°C). The enthalpy of vaporization for xenon difluoride has been measured at 53.5 kJ/mol at 568 K, providing important thermodynamic data for processes involving this compound. The Xe–F bonds in xenon difluoride are relatively weak compared to many other chemical bonds, with a total bond energy of 267.8 kJ/mol (64.0 kcal/mol). This total energy is distributed unequally between the first bond (184.1 kJ/mol or 44.0 kcal/mol) and the second bond (83.68 kJ/mol or 20.00 kcal/mol), indicating the progressive weakening effect as multiple bonds form to the xenon center. Despite these relatively weak individual bonds, xenon difluoride demonstrates significantly greater robustness than its lighter congener, krypton difluoride (KrF₂), which has a total bond energy of only 92.05 kJ/mol (22.00 kcal/mol).

Synthesis Methods

Advanced Synthesis Techniques

For laboratory-scale preparation, xenon difluoride can be synthesized in a Pyrex flask by exposing a mixture of xenon and fluorine gases to direct sunlight or ultraviolet light from a mercury lamp. This photochemical approach provides a controlled method for producing research quantities of the compound under relatively mild conditions. For larger-scale production of highly pure xenon difluoride (in quantities up to 1 kilogram), researchers have developed an optimized protocol using UV irradiation of a xenon-fluorine gaseous mixture with specific parameters. The recommended mole ratio of xenon to fluorine is 2:1, with the addition of approximately 1 mol% of hydrogen fluoride (HF) in the fluorine mixture serving as a catalyst to enhance the reaction efficiency. The thermal reaction pathway between xenon and fluorine to form xenon difluoride exhibits heterogeneous reaction characteristics, with the reaction primarily occurring on the prefluorinated walls of the reaction vessel or on the surface of any added fluoride material. This surface-mediated reaction mechanism has important implications for reaction vessel design and preparation when synthesizing xenon difluoride on various scales.

Radiolabeled Synthesis

For specialized applications in nuclear medicine and radiochemistry, researchers have developed methods to synthesize [¹⁸F]xenon difluoride ([¹⁸F]XeF₂). This radiolabeled variant can be produced by treating xenon difluoride with cyclotron-produced ¹⁸F fluoride ion, creating a potentially useful agent for radiopharmaceutical applications. In one optimized protocol, [¹⁸F]XeF₂ was successfully produced in acetonitrile at elevated temperatures (≥85°C) in as little as 94 seconds, demonstrating the efficiency of this radiochemical process. This rapid synthesis enabled researchers to develop a method for obtaining [¹⁸F]XeF₂ on a production scale (up to 25 mCi) through the reaction of [¹⁸F]fluoride ion with xenon difluoride in acetonitrile at 90°C for 10 minutes. Once formed, the [¹⁸F]XeF₂ can be separated from the reaction mixture by distillation at 110°C, providing a purified radiolabeling reagent. The practical utility of this approach has been demonstrated through successful reactions with organic substrates such as 1-((trimethylsilyl)oxy)cyclohexene and fluorene, confirming its potential value as a radiofluorination agent.

Chemical Properties and Reactions

General Reactivity

Xenon difluoride exhibits distinctive chemical behavior characterized by its powerful fluorinating and oxidizing properties. Upon contact with water vapor, xenon difluoride undergoes decomposition according to the reaction: XeF₂ + H₂O → 2HF + Xe + ½O₂. This moisture sensitivity necessitates careful handling in dry environments to maintain the compound's integrity during storage and use. Despite this reactivity with moisture, xenon difluoride demonstrates remarkable stability under appropriate storage conditions, making it one of the most accessible noble gas compounds for laboratory applications. The fluorinating capabilities of xenon difluoride arise from the relatively weak xenon-fluorine bonds combined with the thermodynamic stability of the products formed after fluorine transfer. These properties make xenon difluoride an excellent reagent for introducing fluorine atoms into various organic and inorganic substrates under controlled conditions. Additionally, the compound can serve as an oxidizing agent, capable of converting many elements and compounds to their higher oxidation states through electron transfer processes coupled with fluorination.

Reaction Parameters in Radiochemistry

Research into the radiochemical synthesis of [¹⁸F]XeF₂ has revealed several critical parameters that influence reaction outcomes. Studies have demonstrated that reactions conducted in glass vessels proceed more efficiently than those performed in polypropylene vessels, suggesting that the reaction vessel material plays a significant role in the reaction mechanism. Solvent choice also dramatically impacts yields, with dichloromethane generally providing higher radiochemical yields than acetonitrile under comparable conditions. The concentration of xenon difluoride represents another crucial factor, with reactions conducted using higher amounts (100-130 μmol) consistently yielding better results than those using lower concentrations (<70 μmol). Perhaps most surprisingly, the presence and concentration of carbonate base (K₂CO₃) exhibits a dramatic effect on reaction outcomes; reactions proceed readily in the absence of carbonate but are suppressed by higher amounts of this additive. These observations regarding various reaction parameters support a mechanistic hypothesis wherein hydrogen fluoride plays a major role in promoting the formation of [¹⁸F]XeF₂, as proposed in previous studies.

Applications of Xenon Difluoride

Synthetic Applications

Beyond its specialized radiochemical roles, xenon difluoride serves as a versatile reagent in various synthetic applications. As a selective fluorinating agent, it provides a controlled method for introducing fluorine atoms into organic compounds, often with better selectivity than more aggressive fluorinating agents like elemental fluorine. The ability of xenon difluoride to act as a ligand to metal ions creates additional opportunities for coordination chemistry applications. This versatility makes xenon difluoride valuable in both academic research and industrial processes where controlled fluorination is required. In semiconductor manufacturing, xenon difluoride has found application as an etching agent for silicon and certain other materials, exploiting its selective reactivity to create precisely defined microstructures. The compound's unique properties as both a fluorine source and an oxidizing agent enable chemical transformations that would be difficult to achieve through alternative reagents, particularly in cases where mild conditions and high selectivity are required.